Cas no 91431-01-5 (Carbidopa Methyl Ester)

• Product Name: Carbidopa Methyl Ester
• CAS No: 91431-01-5
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 1005092
• PubChem ID: 13589972
• Update Time: 2025-04-20

Carbidopa Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbidopa Methyl Ester
• α-Hydrazino-3,4-dihydroxy-α-MethylhydrocinnaMic Acid Methyl Ester
• α-Hydrazinyl-3,4-dihydroxy-α-Methylbenzenepropanoic Acid Methyl Ester
• methyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate
• A-Hydrazino-3,4-dihydroxy-
• A-Hydrazinyl-3,4-dihydroxy-
• A-methylbenzenepropanoic Acid Methyl Ester
• A-methylhydrocinnamic Acid Methyl Ester
• 91431-01-5
• Methyl 3-(3,4-dihydroxyphenyl)-2-hydrazino-2-methyl-propionate
• (S)-Carbidopa Methyl Ester
• Carbidopa Imp. E (EP); (S)-alpha-Hydrazino-3,4-dihydroxy-alpha-methyl-benzenepropanoic acid methyl ester; Methyl (2S)-3-(3,4-Dihydroxyphenyl)-2-hydrazino-2-methylpropanoate; Carbidopa Impurity E
• Methyl (2S)-3-(3,4-Dihydroxyphenyl)-2-hydrazino-2-methylpropanoate (Carbidopa Methyl Ester)
• FT-0664252
• DTXSID70544522
• IETYBXLXKYRFEN-UHFFFAOYSA-N
• (S)-CarbidopaMethylEster
• SCHEMBL5834391

• Inchi： 1S/C11H16N2O4/c1-11(13-12,10(16)17-2)6-7-3-4-8(14)9(15)5-7/h3-5,13-15H,6,12H2,1-2H3
• InChI Key： IETYBXLXKYRFEN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC1C=CC(=C(C=1)O)O)NN)=O

Computed Properties

• Exact Mass: 240.11100
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 481.6±45.0 °C at 760 mmHg
• Flash Point: 245.1±28.7 °C
• PSA: 104.81000
• LogP: 1.12650
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Carbidopa Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives